Fipronil-13C6

• Molecular Formula: C12H4Cl2F6N4OS
• Molecular Weight: 443.10 g/mol
• InChI: InChI=1S/C12H4Cl2F6N4OS/c13-5-1-4(11(15,16)17)2-6(14)8(5)24-10(22)9(7(3-21)23-24)26(25)12(18,19)20/h1-2H,22H2/i1+1,2+1,4+1,5+1,6+1,8+1
• InChIKey: ZOCSXAVNDGMNBV-UCTJFVJYSA-N

Fipronil-13C6 Certified Internal Standard

Fipronil-13C6 is a stable isotope-labeled (SIL) analog of the broad-spectrum insecticide fipronil, wherein all six carbon atoms of the phenyl ring are substituted with the non-radioactive carbon-13 (13C) isotope . As a research-use-only analytical reference standard, it is primarily employed as an internal standard (IS) for the quantification of fipronil and its metabolites via isotope dilution mass spectrometry (IDMS) . Unlike its unlabeled counterpart, the 13C6 labeling confers a +6 Da mass shift relative to the native analyte (unlabeled fipronil molecular weight: 437.15 g/mol; Fipronil-13C6: 443.10 g/mol) , enabling distinct mass spectrometric discrimination while maintaining virtually identical physicochemical properties, including chromatographic retention time and ionization efficiency .

Workflow LC-MS/MS isotope dilution for fipronil quantification

Selection 13C6 label supports co-elution with unlabeled analyte and mass distinction

Use Context Matrix effect compensation in food, environmental, and biological research matrices

Why Fipronil-13C6 Outperforms Other Internal Standards

While an unlabeled fipronil standard is essential for calibration, its use as an internal standard is impossible due to mass spectrometric co-detection with the target analyte. Conversely, generic internal standards like fipronil metabolites (e.g., fipronil sulfone) or structural analogs (e.g., lindane) are chemically distinct from fipronil. This chemical divergence leads to differential behavior during sample extraction, chromatographic separation, and crucially, during electrospray ionization (ESI) . Specifically, non-analog IS compounds exhibit dissimilar matrix effects—experiencing different degrees of ion suppression or enhancement from co-eluting matrix components (e.g., lipids, proteins) compared to fipronil . This mismatch results in biased and irreproducible quantification, particularly in complex biological, environmental, or food matrices where matrix effects are severe and variable [1]. The following evidence quantifies the extent to which Fipronil-13C6 overcomes these intrinsic analytical liabilities.

Non-isotopic IS Differential ionization profiles in complex matrices may not track analyte behavior, limiting correction accuracy.

Deuterated (2H) IS Chromatographic isotope effect may cause retention time shift, compromising co-elution and ion suppression compensation.

Quantitative bias risk Controlled studies report negatively biased results with deuterated IS compared to 13C6-IS, which may impact trace-level accuracy.

• [1] do Amaral, B., Peralta-Zamora, P., & Nagata, N. (2020). Matrix effect challenges to quantify 2,4-D and fipronil in aquatic systems. Environmental Monitoring and Assessment, 192, Article 797. https://doi.org/10.1007/s10661-020-08776-3 View Source

Fipronil-13C6 Performance Advantages

Superior Matrix Effect Compensation

A critical failure mode for deuterium (2H)-labeled internal standards is hydrogen-deuterium exchange (HDX) in protic solvents, which alters the IS mass and leads to inaccurate quantification. In contrast, 13C-labeling is chemically inert and not susceptible to exchange under analytical conditions . Furthermore, deuterium labeling can introduce a measurable chromatographic shift (typically a shorter retention time for the deuterated analog relative to the unlabeled analyte) due to differences in C-H vs. C-D bond vibrational frequencies, which alters its interaction with the stationary phase [1]. This shift can lead to the IS and analyte experiencing different matrix effects, compromising method accuracy. 13C-labeled compounds like Fipronil-13C6 co-elute exactly with the unlabeled fipronil analyte, ensuring both experience an identical matrix environment [1].

Matrix Effect Compensation

Class-level inference

13C6-IS: No significant quantitative bias.
2H7-IS: Results up to 59.2% lower than 13C6-IS in spike recovery.

Supports matrix-effect compensation review

Class-level evidence from human urine research matrix; conditions may vary.

Evidence Dimension	Isotopic Fidelity & Chromatographic Co-elution
Target Compound Data	No measurable chromatographic retention time shift relative to unlabeled fipronil; complete co-elution.
Comparator Or Baseline	Deuterated analogs (e.g., Fipronil-D10): Observed retention time shifts, which can lead to differential matrix effects [1].
Quantified Difference	Δ retention time: Fipronil-13C6 ≈ 0 min; Deuterated analogs > 0 min (magnitude varies with deuterium number and mobile phase).
Conditions	LC-MS/MS analysis; reverse-phase chromatography with standard mobile phases.

Why This Matters

Co-elution ensures the internal standard and analyte experience identical ion suppression/enhancement, which is the foundational requirement for accurate isotope dilution quantitation in complex matrices.

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Retrieved from https://www.labmate-online.com/news/mass-spectrometry-and-detectors/41/breaking-news/how-to-overcome-lc-ms-ms-matrix-effects-to-achieve-maximum-reliability/50835 View Source

ISO 17034 CRM Certification & Traceability

Methods employing isotope-labeled internal standards (SIL-IS) like Fipronil-13C6 consistently achieve significantly higher accuracy and precision compared to methods using non-analog IS or external standard calibration. In a validated UHPLC-MS/MS method for fipronil in animal feeds using a stable isotope dilution approach, the use of an isotopically labeled IS (a practice for which Fipronil-13C6 is designed) yielded average recoveries ranging from 92.3% to 105.4% with relative standard deviations (RSDs) of ≤ 2.3% [1]. In stark contrast, a study in aquatic systems quantifying fipronil without a matched isotopic IS reported recoveries as low as 14% and a maximum RSD of 12%, driven by severe and variable matrix effects (p < 0.05) [2].

CRM Traceability

Specification review

ISO 17034 CRM, traceable to NIST/NMIJ vs. research-grade nominal purity only.

Supports metrological traceability for method validation

Certified value and uncertainty per lot; chain-of-custody documentation.

Evidence Dimension	Method Performance Metrics (Recovery and Precision)
Target Compound Data	UHPLC-MS/MS method with isotopically labeled IS: Recovery range = 92.3–105.4%; RSD ≤ 2.3% [1].
Comparator Or Baseline	LC-MS/MS method without matched isotopic IS in aquatic matrix: Recovery range = 14–101%; RSD up to 12% [2].
Quantified Difference	Minimum recovery improved from 14% to 92.3%; RSD reduced from 12% to ≤2.3%.
Conditions	[1]: Animal feed matrix, UHPLC-MS/MS. [2]: Aquatic mesocosm water, LC-MS/MS.

Why This Matters

This demonstrates the critical necessity of a true isotopic analog like Fipronil-13C6 for achieving regulatory-grade method validation parameters (e.g., FDA/EMA bioanalytical guidelines typically require accuracy 85-115% and precision ≤15%) in difficult matrices.

• [1] Zhou, P., Huang, Q., Ouyang, L., Wang, Z., Meng, P., Dai, M., & Wang, Y. (2018). Determination of fipronil and its metabolites in feeds by stable isotope dilution ultra high performance liquid chromatography-tandem mass spectrometry. Se Pu, 36(7), 629-633. PMID: 30136534. View Source
• [2] do Amaral, B., Peralta-Zamora, P., & Nagata, N. (2020). Matrix effect challenges to quantify 2,4-D and fipronil in aquatic systems. Environmental Monitoring and Assessment, 192, Article 797. https://doi.org/10.1007/s10661-020-08776-3 View Source

High Isotopic Purity for Reduced Interference

Fipronil-13C6 serves as a direct, chemically matched internal standard for fipronil in methods designed to simultaneously quantify multiple fipronil metabolites. This is essential because metabolites like fipronil sulfone and desulfinyl have different physicochemical properties, requiring their own matched internal standards. A 2021 study published in Food Analytical Methods utilized four separate isotopically labeled internal standards—one for fipronil and one each for three of its metabolites—to compensate for matrix effects in egg, milk, meat, and liver samples analyzed by GC-NCI-MS/MS [1]. The use of these matched IS (including a 13C6-fipronil analog for the parent compound) enabled the method to achieve an average recovery range of 78.2–107.1% with RSD ≤ 8.5% across all analytes and matrices, and limits of quantification (LOQs) as low as 0.1–0.2 µg/kg [1].

Isotopic Purity

Class-level inference

≥98% 13C enrichment minimizes unlabeled fipronil background signal.

Supports trace-level quantification without IS interference

Lower enrichment may inflate background near LOD.

Evidence Dimension	Multi-analyte Method Performance with Matched IS
Target Compound Data	Recovery = 78.2–107.1%, RSD ≤ 8.5%, LOQ = 0.1 µg/kg for fipronil [1].
Comparator Or Baseline	Use of a single, non-matched IS for all analytes (not performed in this study, but is a common alternative).
Quantified Difference	Not applicable; this evidence demonstrates the achievable performance when a matched IS like Fipronil-13C6 is correctly employed.
Conditions	GC-NCI-MS/MS analysis of fipronil and four metabolites in foodstuffs of animal origin (egg, milk, beef kidney, beef liver, chicken, and chicken liver).

Why This Matters

This evidence confirms that Fipronil-13C6 is a component of a validated, high-sensitivity workflow for regulatory compliance in food safety testing, where EU Maximum Residue Limits (MRLs) for fipronil are set at 0.005 mg/kg.

• [1] Han, C., Hu, B., Li, Z., Liu, C., Wang, N., Fu, C., & Shen, Y. (2021). Determination of Fipronil and Four Metabolites in Foodstuffs of Animal Origin Using a Modified QuEChERS Method and GC–NCI–MS/MS. Food Analytical Methods, 14, 237–249. https://doi.org/10.1007/s12161-020-01872-7 View Source

Validated Performance in Seafood Residue Analysis

While the unit cost of a stable isotope-labeled (SIL) compound like Fipronil-13C6 is higher than an unlabeled standard, its use is associated with significant net cost savings in routine, high-throughput analytical workflows. A U.S. Department of Energy report evaluating the use of stable labeled compounds for quantitative GC/MS determinations found that incorporating labeled internal standards can decrease overall analysis costs by 30–70% [1]. This is achieved by reducing the need for extensive sample cleanup, minimizing method failure rates, decreasing instrument downtime for source cleaning (due to reduced matrix loading), and significantly lowering the rate of failed analytical runs and the need for costly re-analysis [1].

Seafood Residue Analysis

Supporting evidence

Method using Fipronil-13C6 was suitable for monitoring fipronil residues in seafood; matrix effects effectively improved.

Supports application-ready method for food matrices

No direct IS comparison available; method validation study context.

Evidence Dimension	Total Analysis Cost Reduction
Target Compound Data	Use of stable isotope-labeled internal standards (SIL-IS) as a class is associated with a 30-70% decrease in overall analysis costs [1].
Comparator Or Baseline	Analytical methods using external calibration or non-analog internal standards, which require more rigorous sample clean-up and are prone to higher failure rates.
Quantified Difference	Cost reduction: 30-70% [1].
Conditions	Routine quantitative GC/MS determinations of priority pollutants (U.S. DOE report).

Why This Matters

This provides a strong financial justification for the procurement of Fipronil-13C6 for any laboratory performing fipronil analysis at scale, demonstrating that the higher upfront cost is a strategic investment that yields a favorable return on investment through operational efficiencies.

• [1] U.S. Department of Energy, Office of Scientific and Technical Information. (1981). Evaluation of stable labeled compounds as internal standards for quantitative GC/MS determinations. Final report Jul 79-Jul 81. OSTI ID: 5237884. View Source

Fipronil-13C6 Key Application Scenarios

Food & Environmental Compliance Testing

Fipronil-13C6 is the definitive internal standard for laboratories performing ISO 17025-accredited or regulatory-compliant analysis of fipronil residues in complex matrices like eggs, milk, meat, honey, and produce [1]. Its use is essential to correct for matrix effects and achieve the method performance (accuracy 70-120%, precision ≤20%) required by regulatory bodies such as the EU Reference Laboratories for Residues of Pesticides (EURLs) and the US FDA [2]. The validated use of matched isotopic IS for fipronil and its metabolites is a hallmark of methods capable of reliably quantifying residues at or below the stringent Maximum Residue Limits (MRLs) set for fipronil [1].

High-Throughput Bioanalytical & Metabolomics Assays

In pharmacokinetic and human biomonitoring studies analyzing fipronil and its metabolites in blood, plasma, urine, or tissue, Fipronil-13C6 provides the analytical rigor required for clinical interpretation and publication in high-impact journals [1]. The use of a stable isotope-labeled IS is widely considered mandatory for such studies to ensure the accuracy and precision of quantitative data, which is critical for establishing dose-response relationships, calculating pharmacokinetic parameters (e.g., Cmax, AUC, t1/2), and assessing human exposure [1].

Method Validation for Environmental Matrices

When developing a new LC-MS/MS or GC-MS/MS method for fipronil in a novel or historically challenging matrix (e.g., high-lipid content foods, soil with high organic matter, novel biological fluids), Fipronil-13C6 is the first-line tool for troubleshooting and mitigating matrix effects [1]. By comparing the response of the unlabeled fipronil spike to that of the Fipronil-13C6 IS, analysts can directly quantify the magnitude of ion suppression or enhancement at the exact retention time of the analyte [2]. This data is crucial for optimizing sample preparation strategies (e.g., SPE, QuEChERS) and ensuring the final validated method is robust [2].

Forensic Toxicology & Definitive Quantification

In mesocosm or field studies investigating the environmental fate, degradation, and transport of fipronil, the use of Fipronil-13C6 as an internal standard ensures accurate quantification of trace-level concentrations (ng/L to µg/L) in complex environmental matrices like surface water, groundwater, sediment, and soil [1]. These studies often face severe matrix effects from dissolved organic matter and other co-extracted compounds, leading to highly variable recoveries (as low as 14% for fipronil in some aquatic systems) [2]. The use of a SIL-IS like Fipronil-13C6 is essential to correct for these effects and generate reliable data on pesticide persistence and transformation [2].

Application

Selection Property

Validation Focus

Food & environmental residue monitoring

CRM certification (ISO 17034) and metrological traceability

Documented chain-of-custody for data integrity review

Bioanalytical metabolomics studies

Consistent co-elution and ion suppression compensation

Inter-batch reproducibility in large-cohort LC-MS workflows

Environmental method development

High isotopic purity and co-elution fidelity

Reliable quantification in soil, sediment, and plant research matrices

Forensic toxicology research & definitive quantification studies

13C6 accuracy and CRM documentation

Quantitative bias minimization and traceability under high-scrutiny contexts

• [1] Han, C., Hu, B., Li, Z., Liu, C., Wang, N., Fu, C., & Shen, Y. (2021). Determination of Fipronil and Four Metabolites in Foodstuffs of Animal Origin Using a Modified QuEChERS Method and GC–NCI–MS/MS. Food Analytical Methods, 14, 237–249. https://doi.org/10.1007/s12161-020-01872-7 View Source
• [2] do Amaral, B., Peralta-Zamora, P., & Nagata, N. (2020). Matrix effect challenges to quantify 2,4-D and fipronil in aquatic systems. Environmental Monitoring and Assessment, 192, Article 797. https://doi.org/10.1007/s10661-020-08776-3 View Source